Cas no 857284-05-0 (Benzenemethanamine,N-methyl-2-(3-pyridinyl)-)

Benzenemethanamine,N-methyl-2-(3-pyridinyl)- structure
857284-05-0 structure
Product name:Benzenemethanamine,N-methyl-2-(3-pyridinyl)-
CAS No:857284-05-0
MF:C13H14N2
MW:198.263662815094
CID:719736
PubChem ID:7164613

Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,N-methyl-2-(3-pyridinyl)-
    • METHYL-(2-PYRIDIN-3-YL-BENZYL)-AMINE
    • N-methyl-1-(2-pyridin-3-ylphenyl)methanamine
    • N-Methyl-N-(2-pyridin-3-ylbenzyl)aMine
    • N-Methyl-N-(2-pyridin-3ylbenzyl)amine 97%
    • Benzenemethanamine, N-methyl-2-(3-pyridinyl)-
    • N-Methyl-2-(3-pyridinyl)benzenemethanamine
    • Inchi: 1S/C13H14N2/c1-14-9-11-5-2-3-7-13(11)12-6-4-8-15-10-12/h2-8,10,14H,9H2,1H3
    • InChI Key: HEJTYMMYWPZKIZ-UHFFFAOYSA-N
    • SMILES: C1(CNC)=CC=CC=C1C1=CC=CN=C1

Computed Properties

  • Exact Mass: 198.11600
  • Monoisotopic Mass: 198.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9Ų
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.045
  • Boiling Point: 344.4°C at 760 mmHg
  • Flash Point: 162.1°C
  • Refractive Index: 1.568
  • PSA: 24.92000
  • LogP: 2.85890

Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Security Information

  • Hazardous Material transportation number:UN 2735
  • Hazard Category Code: 34
  • Safety Instruction: S26; S36/37/39
  • Risk Phrases:R34

Benzenemethanamine,N-methyl-2-(3-pyridinyl)- Customs Data

  • HS CODE:2933399990

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